Cas no 1804097-49-1 (Methyl 3-methoxy-2,4,6-trifluorobenzoate)
1804097-49-1 structure
Product Name:Methyl 3-methoxy-2,4,6-trifluorobenzoate
CAS No:1804097-49-1
MF:C9H7F3O3
MW:220.145293474197
CID:4949378
Update Time:2023-08-22
Methyl 3-methoxy-2,4,6-trifluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-methoxy-2,4,6-trifluorobenzoate
-
- Inchi： 1S/C9H7F3O3/c1-14-8-5(11)3-4(10)6(7(8)12)9(13)15-2/h3H,1-2H3
- InChI Key： OLRVSHUTRBJOFM-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C=1C(=O)OC)F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- XLogP3: 2
- Topological Polar Surface Area: 35.5
Methyl 3-methoxy-2,4,6-trifluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015617-250mg |
Methyl 3-methoxy-2,4,6-trifluorobenzoate |
1804097-49-1 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015015617-500mg |
Methyl 3-methoxy-2,4,6-trifluorobenzoate |
1804097-49-1 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015015617-1g |
Methyl 3-methoxy-2,4,6-trifluorobenzoate |
1804097-49-1 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
Methyl 3-methoxy-2,4,6-trifluorobenzoate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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